molecular formula C10H16O4 B11899816 1-(6,6-Dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethan-1-one CAS No. 81476-90-6

1-(6,6-Dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethan-1-one

Cat. No.: B11899816
CAS No.: 81476-90-6
M. Wt: 200.23 g/mol
InChI Key: KBFIYEXEPSEBFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(6,6-Dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethanone is a chemical compound known for its unique spiro structure, which includes a spirocyclic ketone and an acetal moiety.

Chemical Reactions Analysis

1-(6,6-Dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethanone can undergo various chemical reactions, including:

Scientific Research Applications

1-(6,6-Dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethanone has several scientific research applications:

Mechanism of Action

The mechanism of action of 1-(6,6-dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethanone involves interactions with molecular targets through its functional groups. The ketone and acetal moieties can participate in various chemical interactions, influencing biological pathways and molecular targets.

Comparison with Similar Compounds

Similar compounds to 1-(6,6-dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethanone include:

Properties

CAS No.

81476-90-6

Molecular Formula

C10H16O4

Molecular Weight

200.23 g/mol

IUPAC Name

1-(6,6-dimethyl-1,4,7-trioxaspiro[4.4]nonan-8-yl)ethanone

InChI

InChI=1S/C10H16O4/c1-7(11)8-6-10(9(2,3)14-8)12-4-5-13-10/h8H,4-6H2,1-3H3

InChI Key

KBFIYEXEPSEBFF-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1CC2(C(O1)(C)C)OCCO2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.